Cas no 1309209-33-3 (1-(azetidin-3-yl)ethan-1-one hydrochloride)

• Product Name: 1-(azetidin-3-yl)ethan-1-one hydrochloride
• CAS No: 1309209-33-3
• MF: C₅H₁₀ClNO
• MW: 135.592000484467
• MDL: MFCD27992139
• CID: 4693529
• PubChem ID: 67154659
• Update Time: 2025-06-15

1-(azetidin-3-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-3-yl)ethanone hydrochloride
• Ethanone, 1-?(3-?azetidinyl)?-?, hydrochloride
• KREZCYGKSNRSTJ-UHFFFAOYSA-N
• 1-(azetidin-3-yl)ethan-1-onehydrochloride
• AX8265736
• 1-(azetidin-3-yl)ethan-1-one hydrochloride
• SCHEMBL1769178
• 1-(AZETIDIN-3-YL)ETHANONEHCL
• 1-(Azetidin-3-yl)ethanonehydrochloride
• AKOS027441135
• DB-146717
• SB50850
• 1-(azetidin-3-yl)ethanone;hydrochloride
• CS-0102262
• EN300-202508
• 1309209-33-3

• MDL： MFCD27992139
• Inchi： 1S/C5H9NO.ClH/c1-4(7)5-2-6-3-5;/h5-6H,2-3H2,1H3;1H
• InChI Key： KREZCYGKSNRSTJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)C1CNC1

Computed Properties

• Exact Mass: 135.0450916g/mol
• Monoisotopic Mass: 135.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(azetidin-3-yl)ethan-1-one hydrochloride

1-(Azetidin-3-yl)ethan-1-one Hydrochloride: A Comprehensive Overview

1-(Azetidin-3-yl)ethan-1-one hydrochloride (CAS No. 1309209-33-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(azetidin-3-yl)acetone hydrochloride, is a derivative of azetidine, a four-membered heterocyclic amine. Its unique chemical structure and properties make it a valuable building block in the synthesis of various biologically active molecules.

The chemical formula of 1-(azetidin-3-yl)ethan-1-one hydrochloride is C6H12ClNO, and it has a molecular weight of 155.62 g/mol. The compound is typically supplied as a white crystalline solid with a melting point ranging from 187 to 189°C. Its solubility in water is moderate, and it is also soluble in common organic solvents such as methanol and ethanol. These physical properties make it suitable for various synthetic and analytical applications.

In recent years, the interest in 1-(azetidin-3-yl)ethan-1-one hydrochloride has been driven by its potential applications in drug discovery and development. Azetidine derivatives have been extensively studied for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, azetidine-based compounds have shown promise in the treatment of neurological disorders, cancer, and inflammatory diseases.

A notable example of the therapeutic potential of 1-(azetidin-3-yl)ethan-1-one hydrochloride is its use as an intermediate in the synthesis of potent inhibitors of bromodomain-containing proteins (BRDs). BRDs are epigenetic readers that play crucial roles in gene regulation and are implicated in several diseases, including cancer. A recent study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of azetidine-based BRD inhibitors, with one lead compound demonstrating potent anti-proliferative activity against various cancer cell lines.

Beyond its role in drug discovery, 1-(azetidin-3-yl)ethan-1-one hydrochloride has also been explored for its utility in chemical biology research. The compound can be readily functionalized through various chemical transformations, making it a valuable tool for probing biological systems. For example, researchers have used azetidine derivatives to develop novel probes for studying protein-protein interactions and post-translational modifications.

The synthetic accessibility of 1-(azetidin-3-yl)ethan-1-one hydrochloride further enhances its appeal as a research tool. Several efficient synthetic routes have been developed to prepare this compound, including catalytic hydrogenation of azetidine-containing nitriles and ring-opening reactions of aziridines. These methods provide high yields and excellent purity, ensuring that the compound can be readily obtained for both academic and industrial applications.

In addition to its direct applications, 1-(azetidin-3-yl)ethan-1-one hydrochloride serves as a key intermediate in the synthesis of more complex molecules. For instance, it can be used to introduce azetidine moieties into larger scaffolds through coupling reactions with other functional groups. This versatility makes it an essential component in the chemist's toolkit for designing novel compounds with diverse biological activities.

The safety profile of 1-(azetidin-3-yl)ethan-1-one hydrochloride is another important consideration for its use in research and development. While the compound is generally considered safe when handled properly, standard laboratory precautions should be followed to minimize exposure risks. These include using appropriate personal protective equipment (PPE), working under a fume hood when necessary, and disposing of waste materials according to established guidelines.

In conclusion, 1-(azetidin-3-yl)ethan-1-one hydrochloride (CAS No. 1309209-33-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical properties, synthetic accessibility, and broad range of applications make it an invaluable resource for scientists working at the intersection of chemistry and biology. As research continues to uncover new insights into the biological roles of azetidine derivatives, the importance of this compound is likely to grow even further.